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Introduction
Chemerin-9, the nonapeptide sequence Tyr-Phe-Pro-Gly-Gln-Phe-Ala-Phe-Ser (YFPGQFAFS),

corresponds to the C-terminal amino acids 149-157 of the full-length chemerin protein. It is a

potent agonist of the G protein-coupled chemokine-like receptor 1 (CMKLR1, also known as

ChemR23).[1][2] The activation of CMKLR1 by Chemerin-9 triggers various cellular responses

and has been implicated in both pro- and anti-inflammatory processes, making it a significant

target in drug development and biomedical research.[3][4] This peptide is typically supplied as

a trifluoroacetate (TFA) salt, a remnant of the solid-phase peptide synthesis process. While

essential for peptide stability and purification, TFA can influence experimental outcomes, a

critical consideration for researchers.[5][6][7]

This document provides detailed protocols for the preparation, storage, and handling of

Chemerin-9 (149-157) (TFA) stock solutions to ensure experimental reproducibility and

accuracy.
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Property Value Reference

Sequence

H-Tyr-Phe-Pro-Gly-Gln-Phe-

Ala-Phe-Ser-OH

(YFPGQFAFS)

[8]

Molecular Formula C₅₁H₆₈N₁₀O₁₂ (as free base) [8]

Molecular Weight 1013.16 g/mol (as free base) [8]

Molecular Weight (TFA salt) ~1177.18 g/mol [9][10]

Purity ≥95% [8]

Solubility
Soluble in water (up to 1

mg/mL)
[8]

Biological Activity
Potent CMKLR1 agonist (EC₅₀

≈ 42 nM)
[8]

Considerations for Trifluoroacetate (TFA) Salt
Trifluoroacetic acid (TFA) is commonly used in peptide synthesis and purification, resulting in

the final product being a TFA salt. It is crucial to be aware of the potential effects of TFA in

biological assays:
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Potential Effect of TFA Description Reference

Cell Growth Alteration

Can inhibit cell proliferation at

low concentrations (nM range)

and promote it at higher

concentrations (µM-mM

range).

[5][7]

Assay Interference

May interfere with assays by

altering the pH of the solution

or by having its own biological

activity.

[7]

Structural Analysis

Can interfere with infrared (IR)

spectroscopy due to a strong

absorbance band that overlaps

with the amide I band of

peptides.

[7]

For sensitive cellular assays, researchers may consider exchanging the TFA counter-ion for a

more biologically compatible one, such as acetate or hydrochloride.[7]

Experimental Protocols
Protocol 1: Preparation of a 1 mM Aqueous Stock
Solution
This protocol describes the preparation of a 1 mM stock solution of Chemerin-9 (149-157)
(TFA) in sterile water.

Materials:

Chemerin-9 (149-157) (TFA) (lyophilized powder)

Sterile, nuclease-free water

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

Equilibration: Before opening, allow the vial of lyophilized Chemerin-9 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial upon opening, which can affect the stability of the peptide.

Calculation: Calculate the volume of sterile water required to achieve a 1 mM stock solution.

Use the molecular weight of the TFA salt provided by the manufacturer (approximately

1177.18 g/mol ).

Example Calculation for 1 mg of peptide:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Volume (µL) = ((0.001 g / 1177.18 g/mol ) / 0.001 mol/L) * 1,000,000 µL/L ≈ 849.5 µL

Reconstitution: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Carefully add the calculated volume of sterile water to the vial.

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is

completely dissolved. If solubility is an issue, the solution can be warmed to 37°C for a short

period or sonicated in a water bath.[9]

Aliquoting and Storage: Aliquot the stock solution into sterile, low-protein binding

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage or -80°C for long-term storage.

Protocol 2: Preparation of Stock Solution for
Hydrophobic Peptides
For peptides that are difficult to dissolve in aqueous solutions, a small amount of an organic

solvent can be used.

Materials:

Chemerin-9 (149-157) (TFA) (lyophilized powder)
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Dimethyl sulfoxide (DMSO) or Acetonitrile (ACN)

Sterile, nuclease-free water or desired aqueous buffer

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration and Centrifugation: Follow steps 1 and 3 from Protocol 1.

Initial Dissolution: Add a small volume of DMSO or ACN (e.g., 10-50 µL) to the vial to

dissolve the peptide.

Dilution: Once the peptide is dissolved, slowly add sterile water or the desired aqueous

buffer to reach the final desired concentration and volume. Be mindful that high

concentrations of organic solvents may be toxic to cells.

Aliquoting and Storage: Aliquot the stock solution and store as described in Protocol 1.
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Caption: Chemerin-9/CMKLR1 signaling cascade.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Chemerin-9 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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